![molecular formula C15H17ClN2O3S B4616456 5-(2-chloro-4,5-dimethoxybenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone](/img/structure/B4616456.png)
5-(2-chloro-4,5-dimethoxybenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone
Overview
Description
5-(2-chloro-4,5-dimethoxybenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone is a useful research compound. Its molecular formula is C15H17ClN2O3S and its molecular weight is 340.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.0648413 g/mol and the complexity rating of the compound is 485. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Pharmacological Potential
Novel Compounds Synthesis : Research has focused on the synthesis of novel compounds incorporating the imidazolidinone framework, showing a broad spectrum of biological activities. These studies have led to the development of compounds with anti-inflammatory, analgesic, antiviral, antimicrobial, and anticancer activities. The structural versatility of imidazolidinones enables the modification of their pharmacophore, enhancing their efficacy and specificity towards various biological targets (Khalifa & Abdelbaky, 2008).
Antiviral Activity : Certain derivatives have been synthesized and examined for their inhibitory effects on the replication of ortho- and paramyxoviruses, demonstrating the potential for these compounds to serve as bases for the development of new antiviral drugs (Golankiewicz et al., 1995).
Green Chemistry and Synthesis Methodologies
- Eco-friendly Synthesis : The development of green chemistry approaches has been a significant focus, with methods such as lemon juice catalyzed synthesis being explored for the preparation of fluorinated derivatives. These methods emphasize the importance of environmentally friendly and sustainable chemical processes (Sachdeva, Dwivedi, & Goyal, 2013).
Biological Activity and Therapeutic Applications
- Anticancer and Antimicrobial Agents : The synthesized compounds have been evaluated for their potential as anticancer and antimicrobial agents, highlighting the versatility and the broad spectrum of activity of the imidazolidinone derivatives. These studies contribute to the ongoing search for new therapeutic agents capable of addressing diverse health challenges (Penthala, Yerramreddy, & Crooks, 2011).
Properties
IUPAC Name |
(5Z)-5-[(2-chloro-4,5-dimethoxyphenyl)methylidene]-3-ethyl-1-methyl-2-sulfanylideneimidazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O3S/c1-5-18-14(19)11(17(2)15(18)22)6-9-7-12(20-3)13(21-4)8-10(9)16/h6-8H,5H2,1-4H3/b11-6- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJSLREQMXWNQFW-WDZFZDKYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2Cl)OC)OC)N(C1=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C=C2Cl)OC)OC)/N(C1=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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